N-[3-(azepan-1-yl)propyl]-1-(4-methylphenyl)methanesulfonamide

• IUPAC Name: N-[3-(azepan-1-yl)propyl]-1-(4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C17H28N2O2S/c1-16-7-9-17(10-8-16)15-22(20,21)18-11-6-14-19-12-4-2-3-5-13-19/h7-10,18H,2-6,11-15H2,1H3
• InChI Key: LJWDDUQVXUQYEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)NCCCN2CCCCCC2
• Molecular Formula: C17H28N2O2S
• Molecular Weight: 324.5 g/mol

Description

N-[3-(azepan-1-yl)propyl]-1-(4-methylphenyl)methanesulfonamide is a chemical compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes an azepane ring, a propyl chain, and a methanesulfonamide group attached to a 4-methylphenyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(azepan-1-yl)propyl]-1-(4-methylphenyl)methanesulfonamide typically involves the reaction of 4-methylbenzenesulfonyl chloride with 3-(azepan-1-yl)propylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-(azepan-1-yl)propyl]-1-(4-methylphenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted sulfonamide derivatives.

Scientific Research Applications

N-[3-(azepan-1-yl)propyl]-1-(4-methylphenyl)methanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[3-(azepan-1-yl)propyl]-1-(4-methylphenyl)methanesulfonamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[3-(1-azepanyl)propyl]-1-(2-methylphenyl)methanesulfonamide
• N-(4-aminophenyl)-3-(azepan-1-yl)propanamide

Uniqueness

N-[3-(azepan-1-yl)propyl]-1-(4-methylphenyl)methanesulfonamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its azepane ring and methanesulfonamide group contribute to its stability and reactivity, making it a valuable compound for various research applications.